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Compound of Interest

Compound Name: Z-Lys-OMe hydrochloride

CAS No.: 26348-68-5

Cat. No.: B554314

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental setup of

reactions involving Z-Lys-OMe hydrochloride (Nα-Benzyloxycarbonyl-L-lysine methyl ester

hydrochloride). This versatile synthetic intermediate is a key building block in peptide synthesis

and in the preparation of specialty chemicals such as enzyme substrates and cationic

surfactants.

Overview of Z-Lys-OMe Hydrochloride
Z-Lys-OMe hydrochloride is a derivative of the amino acid L-lysine where the α-amino group

is protected by a benzyloxycarbonyl (Z) group and the carboxylic acid is esterified as a methyl

ester.[1][2] The ε-amino group remains as a hydrochloride salt, making it suitable for selective

modifications. Its primary applications lie in solution-phase peptide synthesis, where it serves

as a C-terminal residue or for the incorporation of a lysine unit within a peptide chain.
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Property Value

CAS Number 26348-68-5

Molecular Formula C₁₅H₂₂N₂O₄ · HCl

Molecular Weight 330.8 g/mol

Appearance White to off-white solid

Purity ≥98%

Solubility
DMF: 30 mg/mL, Ethanol: 30 mg/mL, DMSO: 10

mg/mL, PBS (pH 7.2): 10 mg/mL[1][2]

Storage Store at -20°C

Applications in Solution-Phase Peptide Synthesis
Z-Lys-OMe hydrochloride is a valuable reagent for the synthesis of peptides in solution. The

Z-group provides robust protection for the α-amino group, while the methyl ester protects the

C-terminus. The free ε-amino group can be selectively acylated.

Synthesis of a Protected Dipeptide: Boc-Ala-Lys(Z)-OMe
This protocol describes the synthesis of the protected dipeptide Boc-Ala-Lys(Z)-OMe, a

common intermediate in the synthesis of larger peptides.

Experimental Protocol:

Materials:

H-Lys(Z)-OMe·HCl (1.0 eq)

Boc-Ala-OH (1.05 eq)

N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

1-Hydroxybenzotriazole (HOBt) (1.1 eq)

N,N-Diisopropylethylamine (DIPEA) (1.1 eq)
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Anhydrous Dichloromethane (DCM)

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

1 M HCl

Saturated NaHCO₃ solution

Brine

Anhydrous Na₂SO₄

Silica gel for column chromatography

Procedure:

1. Dissolve H-Lys(Z)-OMe·HCl (1.0 eq) in a mixture of DCM and a minimal amount of DMF to

ensure complete dissolution.

2. Add DIPEA (1.1 eq) to the solution at 0 °C and stir for 15 minutes to neutralize the

hydrochloride and liberate the free amine.

3. In a separate flask, dissolve Boc-Ala-OH (1.05 eq) and HOBt (1.1 eq) in anhydrous DCM.

4. Cool the Boc-Ala-OH solution to 0 °C and add DCC (1.1 eq). Stir the mixture at 0 °C for 30

minutes. A white precipitate of dicyclohexylurea (DCU) will form.

5. Filter the cold solution to remove the DCU and add the filtrate to the neutralized H-Lys(Z)-

OMe solution.

6. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

7. Monitor the reaction progress by Thin Layer Chromatography (TLC).

8. Once the reaction is complete, filter the mixture to remove any further DCU precipitate.
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9. Dilute the filtrate with EtOAc and wash sequentially with 1 M HCl (2x), saturated NaHCO₃

solution (2x), and brine (1x).

10. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

11. Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexane.

Data Presentation:

Product
Starting
Materials

Coupling
Reagent

Solvent Yield (%) Purity (%)

Boc-Ala-

Lys(Z)-OMe

H-Lys(Z)-

OMe·HCl,

Boc-Ala-OH

DCC/HOBt DCM/DMF 85-95

>95 (after

chromatograp

hy)

Workflow Diagram:
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Synthesis of Boc-Ala-Lys(Z)-OMe

Amine Component Preparation Carboxyl Component Activation

Peptide Bond Formation

Work-up and Purification

H-Lys(Z)-OMe.HCl

Neutralization (DIPEA)

Free Amine

Coupling Reaction

Boc-Ala-OH

Activation (DCC/HOBt)

Active Ester

Work-up

Column Chromatography

Boc-Ala-Lys(Z)-OMe
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Synthesis of a Lysine-Based Cationic Surfactant

H-Lys(Z)-OMe.HCl

Acylation
(Lauroyl Chloride, TEA)

Nα-Z-Nε-lauroyl-L-lysine
methyl ester

Z-group Deprotection
(H₂, Pd/C)

Nε-Lauroyl-L-lysine
methyl ester

Deprotection Strategies for Z-Lys-OMe Derivatives

Z-Group Removal

Methyl Ester Removal

Protected Peptide
(e.g., Boc-Ala-Lys(Z)-OMe)

Hydrogenolysis
(H₂, Pd/C)

Saponification
(NaOH or LiOH)

α-Amino Deprotected
Peptide

C-Terminal Carboxylic Acid
Peptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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